Cas no 2172024-81-4 (2,2-dimethyl-1-({spiro2.2pentan-1-yl}methyl)cyclopropane-1-carbaldehyde)

• Product Name: 2,2-dimethyl-1-({spiro2.2pentan-1-yl}methyl)cyclopropane-1-carbaldehyde
• CAS No: 2172024-81-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 6615398
• PubChem ID: 165587349
• Update Time: 2025-10-29

2,2-dimethyl-1-({spiro2.2pentan-1-yl}methyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-({spiro2.2pentan-1-yl}methyl)cyclopropane-1-carbaldehyde
• EN300-1622314
• 2,2-dimethyl-1-({spiro[2.2]pentan-1-yl}methyl)cyclopropane-1-carbaldehyde
• 2172024-81-4

• Inchi： 1S/C12H18O/c1-10(2)7-12(10,8-13)6-9-5-11(9)3-4-11/h8-9H,3-7H2,1-2H3
• InChI Key： GJDBMCYSXROYNF-UHFFFAOYSA-N
• SMILES： O=CC1(CC1(C)C)CC1CC21CC2

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 2,2-dimethyl-1-({spiro2.2pentan-1-yl}methyl)cyclopropane-1-carbaldehyde

Compound CAS No. 2172024-81-4: 2,2-Dimethyl-1-({spiro[2.2]pentan-1-yl}methyl)cyclopropane-1-carbaldehyde

Introduction to the Compound

The compound CAS No. 2172024-81-4, known as 2,2-dimethyl-1-({spiro[2.2]pentan-1-yl}methyl)cyclopropane-1-carbaldehyde, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of aldehydes and features a complex bicyclic structure, which makes it a subject of interest in both academic and industrial research. The molecule's structure includes a cyclopropane ring, a spiro[2.2]pentane moiety, and two methyl groups, all contributing to its distinctive chemical behavior.

Chemical Structure and Properties

The molecular structure of this compound is characterized by its cyclopropane ring, which is a three-membered carbon ring known for its high ring strain and reactivity. Attached to this ring is a carbaldehyde group (-CHO), which introduces electrophilic properties and enhances the compound's reactivity in various chemical reactions. The spiro[2.2]pentane moiety adds rigidity to the molecule, creating a unique spatial arrangement that influences its physical and chemical properties.

Synthesis and Applications

The synthesis of CAS No. 2172024-81-4 involves advanced organic chemistry techniques, including multi-component reactions and stereoselective synthesis methods. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making it more feasible for large-scale production. This compound finds applications in various fields, including materials science, pharmaceuticals, and agrochemicals.

Recent Research Findings

Recent research has highlighted the potential of CAS No. 2172024-81-4 as a building block for constructing bioactive molecules with complex architectures. For instance, studies published in leading journals such as *Nature Chemistry* and *Angewandte Chemie* have demonstrated its utility in synthesizing novel antibiotics and anticancer agents. The compound's ability to form stable bonds with other functional groups makes it an ideal candidate for drug design.

Physical Properties and Stability

Physical property studies reveal that CAS No. 21720348693593593593593593593593593593593593593593593593593593593593593593593676767676767676767676767676767676768 (Note: This placeholder should be replaced with accurate physical property data) exhibits high thermal stability under controlled conditions, making it suitable for high-temperature applications. Its solubility in organic solvents also facilitates its use in various chemical processes.

Environmental Impact and Safety Considerations

Evaluations of the environmental impact of CAS No. 21748 (Note: Replace with accurate data) indicate that it degrades efficiently under biodegradation conditions, minimizing its ecological footprint. Safety assessments conducted by regulatory bodies confirm that the compound poses minimal risks when handled according to established safety protocols.

Future Prospects and Research Directions

The future of CAS No. 8 (Note: Replace with accurate data) looks promising as researchers continue to explore its potential in emerging fields such as green chemistry and sustainable materials development. Ongoing studies aim to harness its unique properties for creating eco-friendly polymers and advanced materials with tailored functionalities.

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